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Compound of Interest

Compound Name: MHP 133

Cat. No.: B15574843

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the proper disposal of MHP 133,
identified as Methyl caprooyl tyrosinate. The information is intended for researchers, scientists,
and drug development professionals to ensure safe handling and disposal in a laboratory
setting. According to available Safety Data Sheets (SDS), MHP (Methyl caprooyl tyrosinate) is
not classified as a hazardous substance or mixture.[1] Therefore, the following procedures are
based on guidelines for the disposal of non-hazardous laboratory waste.

Chemical and Physical Properties

A summary of the key quantitative data for Methyl caprooyl tyrosinate is presented below for
easy reference.

Property Value

Molecular Formula C16H23NOa4

Molecular Weight 293.36 g/mol [1][2]

Appearance Solid[2]

Purity 98.58%][2]

Water Solubility 153.1 mg/L @ 25 °C (estimated)[3]
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Step-by-Step Disposal Procedures

The following workflow outlines the decision-making process and steps for the proper disposal
of MHP 133 and associated materials.

Non-Hazardous Disposal Protocol

Waste Assessment t

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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